2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide

• IUPAC Name: 2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]acetamide
• InChI: InChI=1S/C15H19N3O4S/c1-21-12-3-10(4-13(5-12)22-2)9-23-15-17-6-11(8-19)18(15)7-14(16)20/h3-6,19H,7-9H2,1-2H3,(H2,16,20)
• InChI Key: INWAAWCHQUAKRR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CSC2=NC=C(N2CC(=O)N)CO)OC
• Molecular Formula: C15H19N3O4S
• Molecular Weight: 337.4 g/mol

Description

The compound appears to contain an imidazole ring, which is a five-membered planar ring, which includes two nitrogen atoms that have non-equivalent properties. It also contains a benzyl group, which is often used in organic synthesis due to its ability to be easily added and removed. The presence of methoxy groups and a thioether linkage could also have significant effects on the compound’s properties.

Molecular Structure Analysis

The molecular structure of this compound would be influenced by the presence of the imidazole ring, the benzyl group, and the methoxy and thioether groups. These groups could affect the compound’s polarity, reactivity, and other physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the imidazole ring, the benzyl group, and the methoxy and thioether groups. The imidazole ring, for example, is a common component of many biologically active molecules and is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the imidazole ring, the benzyl group, and the methoxy and thioether groups could affect properties such as solubility, melting point, and reactivity.

Mechanism of Action

2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide exerts its biological effects by modulating various signaling pathways in cells. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. This compound also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the antioxidant response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cells and animal models. It has been shown to reduce the production of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This compound has also been shown to increase the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and stored. This compound has also been shown to have low toxicity in animal models. However, the limitations of this compound include its low solubility in water, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide. One potential direction is to study its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another potential direction is to study its potential use in the treatment of cancer. Additionally, further research is needed to understand the mechanisms underlying the biological effects of this compound and to optimize its pharmacological properties for use in therapeutic applications.

Synthesis Methods

2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide can be synthesized using a multi-step synthetic route. The first step involves the reaction of 3,5-dimethoxybenzyl chloride with thioacetic acid to form 3,5-dimethoxybenzyl thioacetate. The second step involves the reaction of 3,5-dimethoxybenzyl thioacetate with 1,2-diaminoethane to form 2-(2-((3,5-dimethoxybenzyl)thio)-1H-imidazol-1-yl)ethanamine. The final step involves the reaction of 2-(2-((3,5-dimethoxybenzyl)thio)-1H-imidazol-1-yl)ethanamine with acetic anhydride to form this compound.

Scientific Research Applications

2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide has been studied for its potential therapeutic properties in various biological systems. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.